Cas no 2680763-50-0 (2-Acetamido-5-propyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-Acetamido-5-propyl-1,3-thiazole-4-carboxylic acid
• CAS No: 2680763-50-0
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 5652883
• PubChem ID: 165916485
• Update Time: 2025-06-11

2-Acetamido-5-propyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680763-50-0
• 2-acetamido-5-propyl-1,3-thiazole-4-carboxylic acid
• EN300-28275153
• 2-Acetamido-5-propyl-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C9H12N2O3S/c1-3-4-6-7(8(13)14)11-9(15-6)10-5(2)12/h3-4H2,1-2H3,(H,13,14)(H,10,11,12)
• InChI Key： XZTBYOCKVOUREG-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=NC(C(=O)O)=C1CCC

Computed Properties

• Exact Mass: 228.05686342g/mol
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Additional information on 2-Acetamido-5-propyl-1,3-thiazole-4-carboxylic acid

Comprehensive Analysis of 2-Acetamido-5-propyl-1,3-thiazole-4-carboxylic acid (CAS No. 2680763-50-0): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-Acetamido-5-propyl-1,3-thiazole-4-carboxylic acid (CAS No. 2680763-50-0) has emerged as a compound of significant interest. This thiazole derivative is characterized by its unique molecular structure, combining a carboxylic acid functional group with an acetamido substituent, making it a versatile intermediate for synthetic applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical development, and material science, aligning with the growing demand for novel bioactive molecules.

The compound's CAS number 2680763-50-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, 2-Acetamido-5-propyl-1,3-thiazole-4-carboxylic acid, reflects its structural features, which include a propyl side chain and a thiazole ring—a heterocyclic scaffold known for its prevalence in medicinal chemistry. Recent studies highlight its role as a building block for designing enzyme inhibitors and antimicrobial agents, addressing global challenges such as antibiotic resistance and metabolic disorders.

From a synthetic perspective, the carboxylic acid moiety in this compound enables facile derivatization, allowing researchers to create analogs with tailored properties. This adaptability is particularly relevant in the context of high-throughput screening (HTS) and fragment-based drug design, where modular compounds like this are invaluable. Industry trends indicate a surge in searches for "thiazole-based drug candidates" and "CAS 2680763-50-0 suppliers," underscoring its commercial and scientific relevance.

Environmental and safety considerations are also paramount. While 2-Acetamido-5-propyl-1,3-thiazole-4-carboxylic acid is not classified as hazardous under current regulations, its handling requires standard laboratory precautions. The compound's stability and solubility profile make it suitable for diverse experimental conditions, a feature frequently queried in academic forums and chemical synthesis communities.

Looking ahead, the integration of AI-driven molecular modeling and cheminformatics tools is expected to accelerate research on this compound. Predictive algorithms can optimize its derivatives for specific biological targets, such as kinase inhibition or GPCR modulation, topics dominating recent scientific literature. As sustainability gains traction, greener synthesis routes for thiazole derivatives like this one are also being explored, aligning with the principles of green chemistry.

In summary, 2-Acetamido-5-propyl-1,3-thiazole-4-carboxylic acid (CAS No. 2680763-50-0) represents a compelling case study in modern chemical research. Its structural versatility, coupled with emerging applications, positions it as a focal point for innovation across multiple disciplines. For researchers seeking "thiazole-4-carboxylic acid derivatives" or "bioactive heterocycles," this compound offers a robust platform for exploration and development.